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Compound of Interest

Compound Name: 2-Ethylnaphthalene

Cat. No.: B165323 Get Quote

2-Ethylnaphthalene: A Technical Overview
Audience: Researchers, scientists, and drug development professionals.

This guide provides a concise summary of the fundamental physicochemical properties of 2-
Ethylnaphthalene, a polycyclic aromatic hydrocarbon. The information is presented in a

structured format to facilitate its use in research and development contexts.

Physicochemical Data
The core molecular and physical properties of 2-Ethylnaphthalene are summarized below.

This data is essential for experimental design, analytical method development, and

computational modeling.
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Parameter Value Source

Molecular Formula C₁₂H₁₂ PubChem[1], NIST[2][3]

C₁₀H₇C₂H₅
Sigma-Aldrich, Santa Cruz

Biotechnology[4]

Molecular Weight 156.22 g/mol
PubChem[1], Sigma-Aldrich,

Santa Cruz Biotechnology[4]

156.2237 g/mol NIST[2][3]

Physical Description Colorless liquid PubChem[1]

Boiling Point 251-252 °C Sigma-Aldrich

Melting Point -7.0 °C

Density 0.992 g/mL at 25 °C Sigma-Aldrich

Refractive Index n20/D 1.599 Sigma-Aldrich

Logical Relationship of Molecular Formula
The chemical structure of 2-Ethylnaphthalene consists of a naphthalene core substituted with

an ethyl group. This relationship can be visualized as follows:
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Figure 1: Formation of 2-Ethylnaphthalene from a naphthalene core and an ethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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